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Compound of Interest

Compound Name: 3-Methyl-8-quinolinesulfonic acid

Cat. No.: B016382 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Methyl-8-quinolinesulfonic acid is a heterocyclic organic compound belonging to the

quinoline family. Its structure, characterized by a quinoline core substituted with a methyl group

at the 3-position and a sulfonic acid group at the 8-position, makes it a molecule of interest in

organic synthesis and pharmaceutical research. This technical guide provides a

comprehensive overview of its molecular structure, properties, and synthesis, tailored for

professionals in the scientific community. The compound is also recognized as an impurity in

the manufacturing of Argatroban, a direct thrombin inhibitor, designated as Argatroban Impurity

30.

Molecular Structure and Properties
The fundamental characteristics of 3-Methyl-8-quinolinesulfonic acid are summarized below.

The data presented is a combination of information from various chemical databases and

computational predictions.
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Property Value Source

IUPAC Name
3-methylquinoline-8-sulfonic

acid
[1]

Synonyms
3-Methylquinoline-8-sulfonic

Acid, Argatroban Impurity 30
[1]

CAS Number 153886-69-2 [1]

Molecular Formula C₁₀H₉NO₃S [1]

Molecular Weight 223.25 g/mol [1]

Canonical SMILES
CC1=CN=C2C(=C1)C(=CC=C

2)S(=O)(=O)O

InChI Key
BTBNYOKJERLLQI-

UHFFFAOYSA-N

Appearance Not available

Melting Point Not available

Boiling Point Not available

Solubility Not available

pKa Not available

Note: Experimental physical properties such as melting point, boiling point, and solubility are

not readily available in the public domain. The provided data is based on computational models

where applicable.

Synthesis Protocol
A documented method for the synthesis of 3-Methyl-8-quinolinesulfonic acid involves a two-

step process, starting from 2-aminobenzenesulfonic acid. This process is detailed in patent

CN110872252A, which focuses on the preparation of the corresponding sulfonyl chloride, with

the sulfonic acid as a key intermediate.[2]
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Experimental Protocol: Synthesis of 3-Methyl-8-
quinolinesulfonic acid
Step 1: Catalytic Cyclization

Reactants: 2-aminobenzenesulfonic acid, propionaldehyde, and paraformaldehyde.

Solvent: Eutectic solvent.

Catalyst: Lewis acids such as AlCl₃, SnCl₂, or FeCl₃.

Procedure: The reactants are subjected to a catalytic cyclization reaction in a eutectic

solvent. The specific reaction conditions (temperature, reaction time, and stoichiometry) are

optimized to facilitate the formation of the quinoline ring system.

Product: The reaction yields 3-methylquinoline-8-sulfonic acid.

Step 2: Isolation and Purification

Work-up: Following the cyclization reaction, the reaction mixture is worked up to isolate the

crude 3-methylquinoline-8-sulfonic acid. This may involve precipitation, filtration, and

washing steps.

Purification: The crude product can be further purified using standard techniques such as

recrystallization to obtain the final product of desired purity.

For the exact molar ratios, temperatures, and reaction times, it is recommended to consult the

detailed experimental procedures outlined in patent CN110872252A.

Logical Workflow of Synthesis
The synthesis of 3-Methyl-8-quinolinesulfonic acid can be visualized as a straightforward

two-stage process. The following diagram illustrates this experimental workflow.
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Synthesis of 3-Methyl-8-quinolinesulfonic Acid

Starting Materials

2-aminobenzenesulfonic acid

Catalytic Cyclization

propionaldehyde paraformaldehyde

3-Methyl-8-quinolinesulfonic acid (Crude)

Purification

3-Methyl-8-quinolinesulfonic acid (Pure)

Click to download full resolution via product page

Caption: Synthesis workflow for 3-Methyl-8-quinolinesulfonic acid.

Spectroscopic Data
As of the date of this document, detailed experimental spectroscopic data (¹H NMR, ¹³C NMR,

IR, Mass Spectrometry) for 3-Methyl-8-quinolinesulfonic acid is not widely published in peer-

reviewed literature or publicly accessible databases. Researchers requiring this information for

analytical purposes are advised to acquire reference standards and perform their own

spectroscopic analysis.
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Applications and Future Directions
3-Methyl-8-quinolinesulfonic acid serves as a valuable building block in organic synthesis.

Its presence as an impurity in Argatroban highlights its relevance in pharmaceutical

manufacturing and quality control.[1] Further research into the chemical reactivity of its

functional groups could unveil novel applications in medicinal chemistry, materials science, and

as a ligand in coordination chemistry. The development of efficient and scalable synthetic

routes remains a key area of interest for its potential use in various chemical industries.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b016382?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b016382?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

